Cas no 16574-05-3 (4-butyl-6,7-dihydroxy-2H-chromen-2-one)

• Product name: 4-butyl-6,7-dihydroxy-2H-chromen-2-one
• CAS No: 16574-05-3
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD08741837
• CID: 5237985
• PubChem ID: 16394695

4-butyl-6,7-dihydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-butyl-6,7-dihydroxy-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-butyl-6,7-dihydroxy-

• MDL： MFCD08741837
• Inchi： 1S/C13H14O4/c1-2-3-4-8-5-13(16)17-12-7-11(15)10(14)6-9(8)12/h5-7,14-15H,2-4H2,1H3
• InChI Key： WJBWKTBZEDZSTF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(O)C=C2C(CCCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins

Additional information on 4-butyl-6,7-dihydroxy-2H-chromen-2-one

Comprehensive Overview of 4-butyl-6,7-dihydroxy-2H-chromen-2-one (CAS No. 16574-05-3)

4-butyl-6,7-dihydroxy-2H-chromen-2-one, with the CAS number 16574-05-3, is a naturally occurring coumarin derivative that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and organic chemistry. This compound, characterized by its unique chromen-2-one backbone and hydroxyl substitutions, exhibits a range of biological activities, making it a subject of extensive research. In this article, we delve into its properties, applications, and the latest trends surrounding its use, addressing common queries such as "What are the benefits of 4-butyl-6,7-dihydroxy-2H-chromen-2-one?" and "How is CAS 16574-05-3 synthesized?".

The structural uniqueness of 4-butyl-6,7-dihydroxy-2H-chromen-2-one lies in its butyl side chain and dihydroxy functional groups, which contribute to its solubility and reactivity. Researchers have explored its potential as an antioxidant, anti-inflammatory agent, and even as a precursor for fluorescent dyes. With the growing demand for natural and sustainable ingredients in skincare, this compound has emerged as a promising candidate due to its ability to scavenge free radicals and protect against oxidative stress. Searches like "natural antioxidants in cosmetics" and "coumarin derivatives in skincare" reflect the rising interest in such applications.

From a synthetic perspective, the preparation of CAS 16574-05-3 often involves multi-step organic reactions, including Pechmann condensation or hydroxylation of pre-existing coumarin frameworks. Recent advancements in green chemistry have also led to eco-friendly synthesis methods, aligning with the global push toward sustainable practices. Queries such as "green synthesis of coumarin derivatives" highlight the industry's shift toward environmentally conscious production techniques. Additionally, the compound's role in drug discovery is underscored by studies investigating its interactions with biological targets, answering questions like "How does 4-butyl-6,7-dihydroxy-2H-chromen-2-one affect enzymes?".

In the realm of analytical chemistry, 4-butyl-6,7-dihydroxy-2H-chromen-2-one is often characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and verify structural integrity, addressing concerns such as "How to analyze CAS 16574-05-3 purity?". The compound's stability under various conditions is another area of interest, particularly for formulators seeking to incorporate it into long-lasting products. Discussions around "stability of chromen-2-one derivatives" are frequent in scientific forums, emphasizing its practical relevance.

Looking ahead, the versatility of 4-butyl-6,7-dihydroxy-2H-chromen-2-one continues to inspire innovation. Whether in the development of functional materials or as a bioactive ingredient, its potential remains largely untapped. As consumers and researchers alike search for "emerging applications of coumarin compounds," this compound stands out as a key player in bridging gaps between traditional uses and modern scientific advancements. Its story is a testament to the enduring relevance of natural derivatives in cutting-edge science.